Cas no 22624-32-4 (Pentanoic acid, 3-ethyl-3-hydroxy-, ethyl ester)

• Product Name: Pentanoic acid, 3-ethyl-3-hydroxy-, ethyl ester
• CAS No: 22624-32-4
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 1411126
• PubChem ID: 4114765
• Update Time: 2025-04-20

Pentanoic acid, 3-ethyl-3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-3-hydroxy-, ethyl ester
• Ethyl 3-ethyl-3-hydroxypentanoate
• 22624-32-4
• DB-319422
• SCHEMBL7029694
• AKOS011681269

• Inchi： 1S/C9H18O3/c1-4-9(11,5-2)7-8(10)12-6-3/h11H,4-7H2,1-3H3
• InChI Key： HNKBUQNIEPHCOM-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)(CC)CC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53